Tributyl(2-cyclopropylethynyl)-stannane, 95%

• IUPAC Name: tributyl(2-cyclopropylethynyl)stannane
• InChI: InChI=1S/C5H5.3C4H9.Sn/c1-2-5-3-4-5;3*1-3-4-2;/h5H,3-4H2;3*1,3-4H2,2H3
• InChI Key: PYICBYXAIVIUQH-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C#CC1CC1
• Molecular Formula: C17H32Sn
• Molecular Weight: 355.1 g/mol

Description

“2-(Cyclopropylethynyl)benzoic acid” is a chemical compound with the molecular formula C12H10O2. It has an average mass of 186.207 Da and a monoisotopic mass of 186.068085 Da.

Molecular Structure Analysis

The molecular structure of “2-(Cyclopropylethynyl)benzoic acid” includes 2 hydrogen bond acceptors, 1 hydrogen bond donor, and 3 freely rotating bonds. Its polar surface area is 37 Ų and its molar refractivity is 52.1±0.4 cm³.

Physical And Chemical Properties Analysis

“2-(Cyclopropylethynyl)benzoic acid” has a density of 1.3±0.1 g/cm³, a boiling point of 356.7±25.0 °C at 760 mmHg, and a flash point of 162.6±17.8 °C. Its molar volume is 148.0±5.0 cm³.

Synthesis routes and methods I

Procedure details

To a solution of n-butyllithium (2.5M in hexanes, 159 mL, 0.398 mol) in THF (800 mL) at −10° C. under nitrogen, add 5-chloropentyne (20 g, 0.195 mol) dropwise, keeping the temperature below 10° C. After the addition is complete, allow the reaction to warm to room temperature and stir for 6 hours, then add tributyltin chloride (70 g, 0.215 mol) and stir overnight. Pour the reaction mixture into hexanes (500 mL), wash with saturated sodium bicarbonate (300 mL) and brine (300 mL), dry with sodium sulfate, filter, and concentrate to afford the title compound (70 g, 100%) which can be used without further purification: mass spectrum (m/e): 357 (M+H+); 1H NMR (CDCl3) δ 1.70-1.49 (m, 6H), 1.49-1.24 (m, 7H), 1.10-0.65 (m, 19H).

Synthesis routes and methods II

Procedure details

To n-butyllithium (7.28 mL of a 2.5 M solution in hexane, 18.2 mmol) at −5° C. was added dry THF (80 mL) dropwise, maintaining the temperature below 5° C. 5-Chloro-1-pentyne (7.75 mL , 73.1 mmol) was added at 5° C., and the solution was stirred for 3 hours. The reaction was quenched by the addition of tri-n-butyltin chloride (21.0 mL, 77.4 mmol), and was allowed to stir for an additional 10 min. The solution was poured into saturated aqueous NaHCO3 (500 mL) and hexane (500 mL). The hexane layer was washed with H2O (200 mL), then brine (200 mL), then dried over Na2SO4, filtered, and concentrated in vacuo to provide the titled product as a yellow oil.